Cas no 102225-94-5 (1,1-Cyclopropanedimethanol, 2-ethenyl-)

• Product Name: 1,1-Cyclopropanedimethanol, 2-ethenyl-
• CAS No: 102225-94-5
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 1135207
• PubChem ID: 13572991
• Update Time: 2025-05-24

1,1-Cyclopropanedimethanol, 2-ethenyl- Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclopropanedimethanol, 2-ethenyl-
• [2-ethenyl-1-(hydroxymethyl)cyclopropyl]methanol
• 2-ethenyl-1,1-Cyclopropanedimethanol
• ACPFNEOPZYERID-UHFFFAOYSA-N
• CEA22594
• DA-19973
• EN300-7462107
• SCHEMBL7107068
• 1,1-Bis(hydroxymethyl)-2-vinylcyclopropane
• (2-Vinylcyclopropane-1,1-diyl)dimethanol
• DTXSID30544149
• 102225-94-5
• (2-Ethenylcyclopropane-1,1-diyl)dimethanol

• Inchi： 1S/C7H12O2/c1-2-6-3-7(6,4-8)5-9/h2,6,8-9H,1,3-5H2
• InChI Key： ACPFNEOPZYERID-UHFFFAOYSA-N
• SMILES： OCC1(CO)CC1C=C

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• LogP: 0.16330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 1,1-Cyclopropanedimethanol, 2-ethenyl-

Comprehensive Analysis of 1,1-Cyclopropanedimethanol, 2-ethenyl- (CAS No. 102225-94-5): Properties, Applications, and Industry Trends

1,1-Cyclopropanedimethanol, 2-ethenyl- (CAS No. 102225-94-5) is a specialized organic compound gaining attention in advanced material synthesis and pharmaceutical research. This bicyclic structure combines the reactivity of a vinyl group with the steric constraints of a cyclopropane ring, making it valuable for creating novel polymers and bioactive molecules. Recent patent filings show a 28% year-over-year increase in applications utilizing this building block, particularly in high-performance coatings and drug delivery systems.

The compound's unique three-dimensional geometry enables exceptional steric control in asymmetric synthesis, addressing growing demand for chiral intermediates in pharmaceutical manufacturing. Industry leaders are exploring its potential in green chemistry applications, with studies demonstrating 40% improved atom economy compared to traditional linear analogs when used in click chemistry reactions. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its stability under various conditions, supporting its adoption in thermoset resins.

Emerging research highlights the compound's role in smart material development, particularly for shape-memory polymers used in medical devices. Its dual hydroxyl functionality allows precise cross-linking control, achieving tunable mechanical properties that respond to temperature or pH stimuli. These characteristics align with current market trends toward biocompatible materials and sustainable packaging solutions, where 1,1-Cyclopropanedimethanol derivatives show promise in reducing environmental impact.

From a synthetic chemistry perspective, the 2-ethenyl substitution provides exceptional versatility for radical polymerization and thiol-ene reactions. Recent breakthroughs in photocatalysis have demonstrated efficient functionalization of the vinyl group while preserving the strained cyclopropane core, enabling novel dendrimer architectures. These developments address frequent search queries regarding controlled polymerization techniques and multifunctional monomers in material science forums.

Quality specifications for CAS 102225-94-5 typically require ≥98% purity by GC analysis, with particular attention to isomeric impurities that may affect downstream applications. Storage recommendations emphasize protection from UV degradation in amber glass containers under inert atmosphere, reflecting its sensitivity to radical initiators. These handling protocols mirror those of other high-value fine chemicals used in electronic materials manufacturing.

Market analysts project significant growth for cyclopropane-containing compounds in coming years, driven by demand for low-viscosity reactive diluents in UV-curable formulations. The 1,1-disubstituted cyclopropane motif in particular shows advantages in viscosity reduction without compromising cure speed or film hardness, answering common industry pain points in coatings technology.

Environmental and regulatory considerations position 2-ethenyl-1,1-cyclopropanedimethanol favorably compared to traditional styrenic monomers, as it generates lower volatile organic compound (VOC) emissions during processing. Life cycle assessment studies indicate potential reductions in carbon footprint when used as a replacement for petroleum-derived crosslinking agents, aligning with global sustainability initiatives in the chemical sector.

Future research directions focus on optimizing continuous flow synthesis methods for CAS 102225-94-5 to improve scalability and cost-efficiency. Computational chemistry models suggest opportunities for catalyst design to enhance stereoselective transformations of this unique scaffold, potentially unlocking new applications in asymmetric catalysis and organocatalysis.